Cas no 544-73-0 ((9E,11E,13E)-9,11,13-Octadecatrienoic Acid)

(9E,11E,13E)-9,11,13-Octadecatrienoic Acid is a conjugated triene fatty acid with a linear 18-carbon chain and three trans-configured double bonds at positions 9, 11, and 13. This compound is of interest in biochemical and industrial research due to its unique structural properties, which influence reactivity and interaction with biological systems. Its conjugated double-bond system enhances stability and may facilitate studies in lipid oxidation, polymer chemistry, or surfactant applications. The well-defined trans configuration allows for precise investigations into structure-activity relationships. As a high-purity reference standard, it is valuable for analytical methodologies, including chromatography and spectroscopy, ensuring reproducibility in experimental workflows.

(9E,11E,13E)-9,11,13-Octadecatrienoic Acid structure

544-73-0 structure

Product Name:(9E,11E,13E)-9,11,13-Octadecatrienoic Acid

CAS No:544-73-0

MF:C₁₈H₃₀O₂

MW:278.429605960846

CID:369764

PubChem ID:5282820

Update Time:2025-06-08

(9E,11E,13E)-9,11,13-Octadecatrienoic Acid Chemical and Physical Properties

Names and Identifiers

- 9,11,13-Octadecatrienoicacid, (9E,11E,13E)-
- (9E,11E,13E)-9,11,13-octadecatrienoic acid
- α-eleostearic acid
- (9E,11E,13E)-9,11,13-Octadecatriensure
- 9,11,13-Octadecatrienoic acid, (E,E,E)-
- 9cis,11trans,13trans-octadecatrienoic acid
- 9-cis,11-trans,13-trans-octadecatrienoic acid
- Ai3-22368
- amp
- c9,t11,t13-linolenic acid
- Einecs 208-877-3
- Fettsuren, gesttigt und ungesttigt, unverzweigt mit - geradzahliger C-Kette und - C-Zahl &amp
- 9,11,13-Octadecatrienoic acid, (9E,11E,13E)-
- 9-trans,11-trans,13-trans-octadecatrienoic acid
- UNII-LA17B88161
- C18:3, n-5,7,9 all-trans
- Q2823242
- all-trans-octadeca-9,11,13-trienoic acid
- Octadeca-9t,11t,13t-triensaeure
- LMFA01030148
- 9t,11t,13t-conjugated linolenic acid
- NS00080307
- beta-eleostearic acid
- 9(E),11(E),13(Z)-OCTADECATRIENOIC ACID
- NSC281244
- 13296-76-9
- 9E,11E,13E-octadecatrienoic acid
- EINECS 236-317-8
- .BETA.-ELEOSTEARIC ACID
- NSC 407903
- beta-eleostearinic acid
- octadeca-9t,11t,13t-trienoic acid
- PD061183
- (E,E,E)-octadeca-9,11,13-trienoic acid
- 9trans,11trans,13trans-octadecatrienoic acid
- NSC 281244
- 9,11,13-Octadecatrienoic acid
- LA17B88161
- Elaeostearic acid, crude
- CHEBI:38382
- trans,trans,trans-octadeca-9,11,13-trienoic acid
- t9,t11,t13-CLN
- C18:3n-5,7,9
- Eleostearic acid
- VESPULA PENSYLVANICA B708568K064
- n-9-octadecatrienoic acid
- 9t,11t,13t-CLnA
- DTXSID901016803
- 544-73-0
- (9E,11E,13E)-octadeca-9,11,13-trienoic acid
- NSC-281244
- t9,t11,t13-conjugated linolenic acid
- SCHEMBL38280
- 9t,11t,13t-CLN
- t9,t11,t13-linolenic acid
- ELAEOSTERARIC ACID
- (E,E,E)-9,11,13-octadecatrienoic acid
- trans-9, trans-11, trans-13-octadecatrienoic acid
- 9t,11t,13t-linolenic acid
- .PSI.-ELEOSTEARIC ACID
- C18:3 n-5,7,9
- t9,t11,t13-CLnA
- AKOS040755242
- CHEBI:38384
- 9(E),11(E),13(E)-OCTADECATRIENOIC ACID
- octadeca-9,11,13-trienoic acid
- PSI-ELEOSTEARIC ACID
- DTXCID80910976
- CUXYLFPMQMFGPL-SUTYWZMXSA-N
- (9E,11E,13E)-9,11,13-Octadecatrienoic Acid
- Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7+,10-9+
- InChI Key： CUXYLFPMQMFGPL-SUTYWZMXSA-N
- SMILES： OC(CCCCCCC/C=C/C=C/C=C/CCCC)=O

Computed Properties

Exact Mass: 278.2247
Monoisotopic Mass: 278.224580195g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 13
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 0.8839
Melting Point: 71.5°C
Boiling Point: 361.24°C (rough estimate)
Refractive Index: 1.5000
PSA: 37.3

(9E,11E,13E)-9,11,13-Octadecatrienoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O860115-1mg	(9E,11E,13E)-9,11,13-Octadecatrienoic Acid	544-73-0		1mg	$87.00	2023-05-17
TRC	O860115-2.5mg	(9E,11E,13E)-9,11,13-Octadecatrienoic Acid	544-73-0		2.5mg	$167.00	2023-05-17
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67526-1mg	9(E),11(E),13(E)-Octadecatrienoic Acid	544-73-0	98%	1mg	￥680.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67526-5mg	9(E),11(E),13(E)-Octadecatrienoic Acid	544-73-0	98%	5mg	￥2762.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67526-10mg	9(E),11(E),13(E)-Octadecatrienoic Acid	544-73-0	98%	10mg	￥4898.00	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E912492-5mg	9(E),11(E),13(E)-Octadecatrienoic Acid	544-73-0	98%	5mg	￥4,303.80	2022-01-14
Larodan	10-1872-7-25mg	9(E),11(E),13(E)-Octadecatrienoic acid	544-73-0	>98%	25mg	€345.00	2025-03-07
1PlusChem	1P00DJX8-1mg	(9E,11E,13E)-9,11,13-octadecatrienoic acid	544-73-0	≥97%	1mg	$100.00	2024-04-30
1PlusChem	1P00DJX8-5mg	(9E,11E,13E)-9,11,13-octadecatrienoic acid	544-73-0	≥97%	5mg	$313.00	2024-04-30
1PlusChem	1P00DJX8-10mg	(9E,11E,13E)-9,11,13-octadecatrienoic acid	544-73-0	≥97%	10mg	$538.00	2025-02-26